Cas no 100853-51-8 (1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester)
100853-51-8 structure
Product Name:1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
CAS No:100853-51-8
MF:C34H22O8
MW:558.533689975739
CID:1127297
PubChem ID:14745613
Update Time:2025-04-20
1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester
- bis(4-phenoxycarbonylphenyl) benzene-1,4-dicarboxylate
- 1,4-Benzenedicarboxylic acid, 1,4-bis[4-(phenoxycarbonyl)phenyl] ester
- Bis[4-(phenoxycarbonyl)phenyl] benzene-1,4-dicarboxylate
- 100853-51-8
- DTXSID20563561
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- Inchi: 1S/C34H22O8/c35-31(41-29-19-15-25(16-20-29)33(37)39-27-7-3-1-4-8-27)23-11-13-24(14-12-23)32(36)42-30-21-17-26(18-22-30)34(38)40-28-9-5-2-6-10-28/h1-22H
- InChI Key: MBTHQQYKRSMJPK-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C(=O)OC2C=CC(C(=O)OC3C=CC=CC=3)=CC=2)=CC=1)=O)C1C=CC(C(=O)OC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 558.13146
- Monoisotopic Mass: 558.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- Rotatable Bond Count: 12
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.2
1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
100853-51-8 (1,4-Benzenedicarboxylic acid, bis[4-(phenoxycarbonyl)phenyl] ester) Related Products
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- 121-98-2(Methyl 4-methoxybenzoate)
- 1486-51-7(4-Benzyloxybenzoic acid)
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